Cas no 1021229-49-1 (N-cyclopentyl-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-cyclopentyl-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1021229-49-1
• MF: C₂₀H₂₂N₄O₂S
• MW: 382.479282855988
• CID: 5382162
• Update Time: 2025-05-19

N-cyclopentyl-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
• Acetamide, N-cyclopentyl-2-[[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio]-
• N-cyclopentyl-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C20H22N4O2S/c1-26-16-8-6-14(7-9-16)17-12-18-20(21-10-11-24(18)23-17)27-13-19(25)22-15-4-2-3-5-15/h6-12,15H,2-5,13H2,1H3,(H,22,25)
• InChI Key： FNWJQQIHGKEZSR-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)CSC1=NC=CN2N=C(C3=CC=C(OC)C=C3)C=C12

Additional information on N-cyclopentyl-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

N-Cyclopentyl-2-{[2-(4-Methoxyphenyl)Pyrazolo[1,5-a]Pyrazin-4-Yl]Sulfanyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 1021229-49-1, known as N-cyclopentyl-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrazolo[1,5-a]pyrazine ring system, a methoxyphenyl group, and a sulfanyl acetamide moiety. The integration of these structural elements contributes to its unique pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The methoxyphenyl group within the structure of this compound plays a crucial role in modulating its pharmacokinetic properties, enhancing its solubility and bioavailability. Additionally, the sulfanyl acetamide moiety is known to impart antioxidant and anti-inflammatory effects, making this compound a promising candidate for various therapeutic interventions.

One of the most notable advancements in the research of N-cyclopentyl-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide involves its application in oncology. Preclinical studies have demonstrated its ability to inhibit key signaling pathways involved in cancer cell proliferation and metastasis. The compound's ability to target specific kinases makes it a potential candidate for the development of targeted therapies against various malignancies.

Moreover, the cyclopentyl group in this molecule contributes to its stability and enhances its binding affinity to target proteins. This structural feature is particularly advantageous in drug design, as it allows for prolonged residence time at the site of action, thereby improving therapeutic efficacy. Recent computational studies have further elucidated the molecular interactions between this compound and its target proteins, providing valuable insights into its mechanism of action.

In terms of synthesis, the construction of N-cyclopentyl-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide involves a multi-step process that combines principles from heterocyclic chemistry and peptide synthesis. The incorporation of the pyrazolo[1,5-a]pyrazine ring system requires precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process and enhance scalability.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits favorable absorption characteristics and demonstrates moderate clearance rates, which are essential for achieving therapeutic concentrations in vivo. Additionally, its metabolic stability has been evaluated using in vitro models, revealing that it undergoes minimal phase I metabolism, which reduces the risk of drug-drug interactions.

Another area of active investigation is the evaluation of N-cyclopentyl-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide as a potential neuroprotective agent. Experimental data suggest that it possesses antioxidant properties that may mitigate oxidative stress-associated neuronal damage. This makes it a compelling candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, N-cyclopentyl-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure endows it with diverse bioactive properties that hold immense promise for therapeutic applications across multiple disease areas. As research continues to unravel its full potential, this compound stands at the forefront of innovative drug development strategies aimed at addressing unmet medical needs.